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Compound of Interest

Compound Name: D-sorbose

Cat. No.: B7821124 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of laboratory chemicals is a top priority. This document provides crucial safety and

logistical information for D-sorbose, focusing on procedural guidance for its operational use

and disposal. Adherence to these protocols is essential for minimizing exposure and ensuring a

safe laboratory environment.

Personal Protective Equipment (PPE)
While D-sorbose is not classified as a hazardous substance under the 2012 OSHA Hazard

Communication Standard, observing standard laboratory safety measures is crucial.[1] The

recommended Personal Protective Equipment (PPE) for handling D-sorbose, particularly in its

solid, powdered form, is outlined below to minimize any potential exposure.
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Protection Type Equipment Standard/Specification

Eye/Face Protection
Safety glasses with side-

shields or goggles

Conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166[1]

Skin Protection

Protective gloves (to be

inspected before use) and a

lab coat or appropriate

protective clothing

EU Directive 89/686/EEC and

standard EN 374 for gloves[2]

Respiratory Protection

Generally not required under

normal use. A particle filter or

N95 (US)/P1 (EN 143) dust

mask is recommended if dust

is generated.

For nuisance levels of dust[1]

[2][3]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are vital for maintaining the chemical integrity of D-
sorbose and ensuring a safe laboratory environment.

Handling:

Always use in a well-ventilated area to minimize dust inhalation.[1]

Avoid direct contact with skin and eyes.[1]

Refrain from breathing in dust.[1]

Thoroughly wash hands after handling the substance.

Do not eat, drink, or smoke in the designated work area.[2]

Storage:

Store in a cool, dry, and well-ventilated location.[1]

Keep the container tightly sealed to prevent contamination.[1]
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Store away from strong oxidizing agents, as they are incompatible materials.[1]

Disposal Plan
A clear and compliant plan for waste disposal is necessary to prevent environmental

contamination and adhere to regulatory standards.

Spill Management:

Minor Spills: Carefully sweep or vacuum up the material, avoiding dust generation, and place

it into a suitable, labeled disposal container.[2]

Major Spills: Evacuate the area and ensure adequate ventilation. Wear appropriate PPE,

including respiratory protection, before containing the spill. Prevent the spill from entering

drains or waterways.[2]

Waste Disposal:

Chemical waste generators are responsible for determining if the discarded chemical is

classified as hazardous waste.[1]

It is imperative to consult and comply with all local, regional, and national hazardous waste

regulations for complete and accurate classification and disposal.[1][4]

For disposal of the container, it is recommended to contact a licensed professional waste

disposal service.[4]

Quantitative Data
The following table summarizes key quantitative data for D-sorbose.
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Property Value

Physical State Powder Solid[1]

Appearance White[1]

Melting Point/Range 163 - 165 °C / 325.4 - 329 °F[1]

Occupational Exposure Limits Not established[1]

Experimental Protocols: First-Aid Measures
In the event of accidental exposure to D-sorbose, immediate and appropriate first aid is

crucial.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

including under the eyelids.[1]

Skin Contact: Wash the affected area immediately with soap and plenty of water while

removing any contaminated clothing.[1]

Inhalation: Move the individual to fresh air. If the person is not breathing, provide artificial

respiration.[1]

Ingestion: Clean the mouth with water and seek medical attention.[1]

Visual Workflow for Safe Handling of D-Sorbose
The following diagram outlines the standard operating procedure for the safe handling of D-
sorbose in a laboratory setting.
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Safe handling workflow for D-Sorbose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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